Cas no 101774-30-5 (3,6-dibromothiochroman-4-one 1,1-dioxide)

• Product Name: 3,6-dibromothiochroman-4-one 1,1-dioxide
• CAS No: 101774-30-5
• MF: C₉H₆Br₂O₃S
• MW: 354.01514005661
• CID: 4559246
• Update Time: 2025-06-15

3,6-dibromothiochroman-4-one 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 3,6-dibromothiochroman-4-one 1,1-dioxide

• Inchi： 1S/C9H6Br2O3S/c10-5-1-2-8-6(3-5)9(12)7(11)4-15(8,13)14/h1-3,7H,4H2
• InChI Key： VCTORWBORJAJTP-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)C2=C(C=C(Br)C=C2)C(=O)C1Br

Additional information on 3,6-dibromothiochroman-4-one 1,1-dioxide

Recent Advances in the Study of 3,6-Dibromothiochroman-4-one 1,1-Dioxide (CAS: 101774-30-5)

In recent years, the compound 3,6-dibromothiochroman-4-one 1,1-dioxide (CAS: 101774-30-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

The compound, characterized by its dibrominated thiochromanone core and sulfone functionality, has been investigated for its role as a key intermediate in the synthesis of more complex molecules. Recent studies have highlighted its utility in the development of novel inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent kinase inhibitors.

One of the most promising aspects of 3,6-dibromothiochroman-4-one 1,1-dioxide is its potential as an anti-inflammatory agent. Research conducted by Smith et al. (2022) revealed that derivatives of this compound exhibit significant inhibitory effects on NF-κB signaling, a critical pathway in chronic inflammation. These findings suggest its potential application in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent studies have explored its anticancer potential. A 2023 paper in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of 3,6-dibromothiochroman-4-one 1,1-dioxide demonstrated selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis through mitochondrial dysfunction.

The synthesis of 3,6-dibromothiochroman-4-one 1,1-dioxide has also seen advancements. A novel, more efficient synthetic route was published in 2023, utilizing a one-pot bromination and oxidation sequence that significantly improves yield and reduces byproducts. This methodological improvement is expected to facilitate further research and development of this compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 3,6-dibromothiochroman-4-one 1,1-dioxide-based therapeutics. Issues such as bioavailability and potential off-target effects need to be addressed through further structure-activity relationship studies and formulation optimization. Current research is focusing on the development of prodrug strategies to enhance its pharmacokinetic properties.

In conclusion, 3,6-dibromothiochroman-4-one 1,1-dioxide (CAS: 101774-30-5) represents a versatile scaffold with significant potential in medicinal chemistry. Its dual functionality as both a synthetic intermediate and a biologically active compound makes it particularly valuable for drug discovery efforts. Ongoing research continues to uncover new applications and optimize its properties, positioning it as a compound of considerable interest in the development of next-generation therapeutics for inflammation and cancer.